Cas no 1310-61-8 (Potassium Hydrosulfide)

• Product Name: Potassium Hydrosulfide
• CAS No: 1310-61-8
• MF: HKS
• MW: 72.1712396144867
• MDL: MFCD00061365
• CID: 117575
• PubChem ID: 102109
• Update Time: 2025-04-18

Potassium Hydrosulfide Chemical and Physical Properties

Names and Identifiers

• Potassium sulfide(K(SH))
• POTASSIUM HYDROSULFIDE
• Kaliumhydrogensulfid
• KSH,medium temperature
• potassium bisulfide
• potassium hydrogensulphide
• Potassiumhydrogensulfide,anhydrous,min.
• potassiumsulfide(k(sh))
• Potassiumhydrogensulfide,anhydrous,min.95%
• Potassium hydrogen sulfide, anhydrous, min. 95%
• potassium;sulfanide
• 1310-61-8
• Q3270519
• DTXSID6061654
• Potassium hydrogensulfide - at 473K
• POTASSIUMHYDROSULFIDE
• Potassium sulfide (K(SH))
• ZOCLAPYLSUCOGI-UHFFFAOYSA-M
• POTASSIUM BISULFIDE [MI]
• UNII-SX1L03AL9I
• Kaliumsulfhydrat
• Potassium hydrogen sulfide, anhydrous
• NS00128387
• MFCD00061365
• SX1L03AL9I
• EINECS 215-182-9
• Monopotassium Monohydrogen Sulfide; Potassium Bisulfide;Potassium Hydrogen Sulfide; Potassium Sulfhydrate
• Potassium Hydrosulfide

• MDL： MFCD00061365
• Inchi： 1S/K.H2S/h;1H2/q+1;/p-1
• InChI Key： ZOCLAPYLSUCOGI-UHFFFAOYSA-M
• SMILES： [K+].[SH-]

Computed Properties

• Exact Mass: 71.94360
• Monoisotopic Mass: 71.94360269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 1.70
• Melting Point: 450-510° forming a dark red liquid
• PSA: 38.80000
• LogP: 0.38050
• Sensitiveness: air sensitive, hygroscopic

Potassium Hydrosulfide Security Information

• Hazardous Material transportation number：UN 1382
• Safety Term：4.2
• Packing Group：II
• Packing Group：II
• Hazard Level：4.2
• HazardClass：4.2
• PackingGroup：II